Cas no 2891597-89-8 (Tert-butyl 6-bromo-1-oxo-spiro[2,3-dihydroisoquinoline-4,3'-azetidine]-1'-carboxylate)

• Product Name: Tert-butyl 6-bromo-1-oxo-spiro[2,3-dihydroisoquinoline-4,3'-azetidine]-1'-carboxylate
• CAS No: 2891597-89-8
• MF: C₁₆H₁₉BrN₂O₃
• MW: 367.237663507462
• CID: 6801177
• PubChem ID: 168432778
• Update Time: 2025-06-15

Tert-butyl 6-bromo-1-oxo-spiro[2,3-dihydroisoquinoline-4,3'-azetidine]-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 6'-BROMO-1'-OXO-2',3'-DIHYDRO-1'H-SPIRO[AZETIDINE-3,4'-ISOQUINOLINE]-1-CARBOXYLATE
• F93487
• PS-17574
• tert-butyl 6-bromo-1-oxo-spiro[2,3-dihydroisoquinoline-4,3'-azetidine]-1'-carboxylate
• 2891597-89-8
• Tert-butyl 6-bromo-1-oxo-spiro[2,3-dihydroisoquinoline-4,3'-azetidine]-1'-carboxylate

• Inchi： 1S/C16H19BrN2O3/c1-15(2,3)22-14(21)19-8-16(9-19)7-18-13(20)11-5-4-10(17)6-12(11)16/h4-6H,7-9H2,1-3H3,(H,18,20)
• InChI Key： CSDWJDZDVBBDDF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(NCC3(C=2C=1)CN(C(=O)OC(C)(C)C)C3)=O

Computed Properties

• Exact Mass: 366.05791g/mol
• Monoisotopic Mass: 366.05791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on Tert-butyl 6-bromo-1-oxo-spiro[2,3-dihydroisoquinoline-4,3'-azetidine]-1'-carboxylate

Professional Introduction to Tert-butyl 6-bromo-1-oxo-spiro[2,3-dihydroisoquinoline-4,3'-azetidine]-1'-carboxylate (CAS No. 2891597-89-8)

Tert-butyl 6-bromo-1-oxo-spiro[2,3-dihydroisoquinoline-4,3'-azetidine]-1'-carboxylate, identified by its CAS number 2891597-89-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This spirocyclic structure combines elements of isoquinoline and azetidine moieties, making it a versatile scaffold for the development of novel bioactive molecules. The compound's unique architecture and functional groups position it as a promising candidate for further exploration in medicinal chemistry.

The core structure of Tert-butyl 6-bromo-1-oxo-spiro[2,3-dihydroisoquinoline-4,3'-azetidine]-1'-carboxylate consists of a spirocyclic connection between a dihydropyrido[1,2-a]pyrazine ring system and an azetidine ring. This configuration introduces a rigid framework that can be exploited to modulate the electronic and steric properties of the molecule. The presence of a bromine atom at the 6-position and a carbonyl group at the 1-position adds further functionalization possibilities, enabling diverse chemical transformations and derivatization strategies.

In recent years, spirocyclic compounds have emerged as a class of molecules with remarkable biological activity. Their constrained geometry often leads to enhanced binding affinity and selectivity towards biological targets. For instance, isoquinoline derivatives have been extensively studied for their potential applications in the treatment of various diseases, including cancer and neurological disorders. The incorporation of an azetidine ring into the isoquinoline scaffold in Tert-butyl 6-bromo-1-oxo-spiro[2,3-dihydroisoquinoline-4,3'-azetidine]-1'-carboxylate introduces additional conformational constraints, which may enhance its pharmacological properties.

The pharmaceutical industry has shown increasing interest in spirocyclic compounds due to their unique structural features and biological activities. Spirocycles are known to exhibit improved metabolic stability, better solubility profiles, and enhanced oral bioavailability compared to acyclic analogs. These advantages make them attractive candidates for drug development. The bromine substituent in Tert-butyl 6-bromo-1-oxo-spiro[2,3-dihydroisoquinoline-4,3'-azetidine]-1'-carboxylate serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aryl or heteroaryl groups, expanding the chemical space for drug discovery.

Recent studies have highlighted the potential of spirocyclic compounds as scaffolds for kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The rigid spirocyclic core of Tert-butyl 6-bromo-1-oxo-spiro[2,3-dihydroisoquinoline-4,3'-azetidine]-1'-carboxylate provides an excellent platform for designing kinase inhibitors due to its ability to mimic the transition state of substrate binding.

The carbonyl group at the 1-position of Tert-butyl 6-bromo-1-oxo-spiro[2,3-dihydroisoquinoline-4,3'-azetidine]-1'-carboxylate offers another avenue for chemical modification. This functionality can be used to introduce various pharmacophores or to link the compound to other molecular fragments through amide bond formation. Amide linkages are commonly used in drug design to enhance molecular stability and improve bioavailability. Additionally, the tert-butyl ester group provides a protecting group that can be selectively removed under mild acidic or basic conditions, allowing for controlled release of active pharmaceutical ingredients.

The synthesis of Tert-butyl 6-bromo-1-oxo-spiro[2,3-dihydroisoquinoline-4,3'-azetidine]-1'-carboxylate involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Key steps include the formation of the spirocyclic core through intramolecular cyclization reactions followed by functional group interconversions such as bromination and esterification. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis may be employed to achieve high enantioselectivity if chiral derivatives are desired.

The biological evaluation of Tert-butyl 6-bromo-1-oxo-spiro[2,3-dihydroisoquinoline-4,3'-azetidine]-1'-carboxylate has revealed promising activities in several disease models. Preclinical studies have demonstrated its potential as an inhibitor of specific kinases involved in cancer progression. Additionally, the compound has shown efficacy in models of inflammation and neurodegenerative diseases. These findings underscore its therapeutic potential and justify further investigation into its mechanism of action.

In conclusion, Tert-butyl 6-bromo-1-oxo-spiro[2,3-dihydroisoquinoline-4,3'-azetidine]-1'-carboxylate (CAS No. 2891597-89-8) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique spirocyclic architecture combined with multiple functional groups makes it an attractive scaffold for drug discovery. Ongoing studies aim to explore its biological activities further and develop novel therapeutic agents based on this promising molecule.